Cas no 78395-64-9 (2-Naphthalenecarboxylic acid, 8-iodo-4,5,7-triMethoxy-)

• Product Name: 2-Naphthalenecarboxylic acid, 8-iodo-4,5,7-triMethoxy-
• CAS No: 78395-64-9
• MF: C₁₄H₁₃IO₅
• MW: 388.154496908188
• CID: 832340
• PubChem ID: 73013876
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 8-iodo-4,5,7-triMethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 8-iodo-4,5,7-triMethoxy-
• 8-IODO-4,5,7-TRIMETHOXY-2-NAPHTHALENECARBOXYLIC ACID
• 8-Iodo-4,5,7-trimethoxy-2-naphthoic acid
• LogP
• 78395-64-9
• 2-Naphthalenecarboxylic acid,8-iodo-4,5,7-trimethoxy-

• Inchi： 1S/C14H13IO5/c1-18-9-5-7(14(16)17)4-8-12(9)10(19-2)6-11(20-3)13(8)15/h4-6H,1-3H3,(H,16,17)
• InChI Key： SQLNLPSPRDXLIJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C2=C(C=C(C(=O)O)C=C21)OC)OC)OC

Computed Properties

• Exact Mass: 387.98077g/mol
• Monoisotopic Mass: 387.98077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65Ų